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Compound of Interest

Compound Name: LAS191954

Cat. No.: B608471

For Researchers, Scientists, and Drug Development Professionals

Introduction

LAS191954 is a potent and selective inhibitor of the delta isoform of phosphoinositide 3-kinase
(PI3Kd), with an IC50 of 2.6 nM.[1][2][3] The PI3K signaling pathway is crucial for a variety of
cellular functions, including cell growth, proliferation, differentiation, and survival. The delta
isoform of PI3K is primarily expressed in hematopoietic cells and plays a key role in the
activation and function of immune cells, making it a therapeutic target for inflammatory and
autoimmune diseases.[4][5] Accurate preparation of a LAS191954 stock solution is the first
critical step for reliable and reproducible in vitro experimental results. This document provides
detailed protocols for the preparation, storage, and application of LAS191954 in cell culture.

Data Presentation

Table 1: Chemical and Physical Properties of LAS191954
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Property Value Reference

Molecular Weight 397.39 g/mol [1][6]

Formula C20H15N90 [6]

CAS Number 1403947-26-1 [2][6]

Appearance Powder [1]

IC50 (PI3Kd) 2.6 nM [11[2][3]

Table 2: Solubility Information for LAS191954

Solvent Concentration Notes Reference
A stock solution can

DMSO > 40 mg/mL be prepared at this [1]
concentration.

Experimental Protocols

Preparation of LAS191954 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of LAS191954 in dimethyl

sulfoxide (DMSO).
Materials:

e LAS191954 powder

o Dimethyl sulfoxide (DMSOQ), cell culture grade, sterile

 Sterile microcentrifuge tubes or vials
o Calibrated micropipettes and sterile tips
e Vortex mixer

e Analytical balance
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Procedure:
o Calculate the required amount of LAS191954.
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 397.39 g/mol = 3.97 mg
e Weigh the LAS191954 powder:

o Carefully weigh out approximately 3.97 mg of LAS191954 powder using an analytical
balance and place it into a sterile microcentrifuge tube.

e Dissolve in DMSO:
o Add 1 mL of sterile DMSO to the microcentrifuge tube containing the LAS191954 powder.

o Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.
Visually inspect the solution to ensure there are no visible particles.

 Aliquot and Store:

o For ease of use and to avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes.

o Store the stock solution aliquots at -20°C for up to 6 months or at -80°C for long-term
storage (up to 1 year).[1]

Preparation of Working Solutions

This protocol describes the dilution of the 10 mM LAS191954 stock solution to a final working
concentration in cell culture medium.

Materials:

e 10 mM LAS191954 stock solution in DMSO
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e Pre-warmed complete cell culture medium
« Sterile tubes for dilution

o Calibrated micropipettes and sterile tips
Procedure:

» Determine the final working concentration:

o The optimal working concentration of LAS191954 will vary depending on the cell type and
the specific assay. It is recommended to perform a dose-response experiment to
determine the optimal concentration for your experimental setup. Cellular assays have
shown IC50 values in the low nanomolar range (e.g., 7.8 nM in THP-1 cells).[4]

o Perform serial dilutions:

o Itis recommended to perform serial dilutions of the stock solution in cell culture medium to
achieve the desired final concentration. Direct dilution of a small volume of the highly
concentrated stock solution into a large volume of medium can lead to precipitation.

o Example for preparing a 10 uM working solution:

» Dilute the 10 mM stock solution 1:1000 in pre-warmed complete cell culture medium.
For example, add 1 pL of the 10 mM stock solution to 999 pL of cell culture medium.

¢ Final DMSO Concentration:

o ltis crucial to maintain a low final concentration of DMSO in the cell culture medium, as
high concentrations can be toxic to cells. The final DMSO concentration should typically be
less than 0.1% (v/v). Always include a vehicle control (medium with the same final
concentration of DMSO) in your experiments.

Mandatory Visualizations
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PI3K Signaling Pathway Inhibition by LAS191954
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Caption: PI3K pathway and LAS191954 inhibition.
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Workflow for LAS191954 Stock Solution Preparation
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Caption: LAS191954 stock solution workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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